Vat Black 9

• CAS No.: 1328-25-2
• Molecular Formula: C126H58O10N4

Description

This black powder is widely used in the textile industry for dyeing cotton, viscose, and other cellulosic fibers due to its excellent color fastness and resistance to washing and light . Vat Black 9 is known for producing a range of shades from deep black to dark gray and is commonly used in the production of denim, military uniforms, and other textiles requiring high color durability .

Preparation Methods

Synthetic Routes and Reaction Conditions

Vat Black 9 is synthesized through a condensation reaction involving 8,16-pyranthrenedione, dinaphtho[1,2,3-cd:3′,2′,1′-lm]perylene-5,10-dione, and 1-aminoanthracene-9,10-dione in the presence of copper oxide and sodium acetate trihydrate . The reaction is carried out in nitrobenzene under closed-loop conditions .

Industrial Production Methods

In industrial settings, this compound is produced using similar synthetic routes but on a larger scale. The process involves the use of large reaction vessels and precise control of reaction conditions to ensure high yield and purity of the final product . The dye is then processed into a fine powder or paste form for use in textile dyeing applications .

Chemical Reactions Analysis

Types of Reactions

Vat Black 9 undergoes several types of chemical reactions, including:

Reduction: In alkaline conditions, this compound is reduced to its leuco form, which is soluble in water.

Oxidation: The leuco form is oxidized back to its original insoluble form upon exposure to air or an oxidizing agent.

Substitution: Various substituents can be introduced into the molecular structure of this compound to modify its dyeing properties.

Common Reagents and Conditions

Reducing Agents: Sodium dithionite (sodium hydrosulfite) is commonly used to reduce this compound to its leuco form.

Oxidizing Agents: Atmospheric oxygen or hydrogen peroxide is used to oxidize the leuco form back to the insoluble dye.

Alkaline Conditions: Sodium hydroxide is used to maintain the alkaline conditions required for the reduction reaction.

Major Products Formed

The major products formed from these reactions include the leuco form of this compound during reduction and the original insoluble dye during oxidation .

Scientific Research Applications

Vat Black 9 has several scientific research applications, including:

Textile Industry: Widely used for dyeing cotton, viscose, and other cellulosic fibers due to its excellent color fastness.

Chemistry: Used as a model compound in studies of redox reactions and dye chemistry.

Biology: Employed in staining techniques for visualizing cellular structures.

Medicine: Investigated for potential use in photodynamic therapy due to its light-absorbing properties.

Industry: Used in the production of high-durability textiles such as denim and military uniforms.

Mechanism of Action

The mechanism of action of Vat Black 9 involves its reduction to a soluble leuco form in alkaline conditions, allowing it to penetrate textile fibers . Upon oxidation, the dye reverts to its original insoluble form, which is firmly bound to the fibers, providing excellent color fastness . The molecular targets and pathways involved include the interaction of the dye with cellulose fibers and the redox reactions that facilitate its solubility and fixation .

Comparison with Similar Compounds

Vat Black 9 is unique among vat dyes due to its specific molecular structure and dyeing properties . Similar compounds include:

Vat Black 8: Another vat dye with similar applications but different molecular structure.

Vat Black 25: Known for its use in dyeing polyester/cotton blends.

Vat Black 27: Used for dyeing cellulosic fibers with high color fastness.

Vat Blue 1 (Indigo): The original vat dye, widely used for denim dyeing.

This compound stands out due to its ability to produce a range of shades from deep black to dark gray and its excellent resistance to washing and light .

Biological Activity

Vat Black 9 , also known as Black RB , is a synthetic dye primarily used in the textile industry for dyeing cotton and other cellulosic fibers. Its unique properties allow it to achieve deep black hues with excellent color fastness. This article delves into the biological activity of this compound, examining its toxicological effects, biodegradability, and potential applications in various fields.

• Chemical Formula : C₁₈H₁₄N₂O₄S
• Molecular Weight : 358.38 g/mol
• Solubility : Insoluble in water but can be rendered soluble through reduction processes.

Property	Value
Chemical Formula	C₁₈H₁₄N₂O₄S
Molecular Weight	358.38 g/mol
Solubility	Insoluble in water

Toxicological Effects

Research indicates that this compound exhibits significant toxicological effects, particularly on aquatic organisms. The compound has been studied for its impact on fish and invertebrates, revealing potential risks associated with its use in dyeing processes.

• Aquatic Toxicity : Studies show that this compound can be toxic to various aquatic species, leading to concerns about its environmental impact post-use. The dye's persistence in water bodies raises questions regarding bioaccumulation and long-term ecological effects .

Biodegradability

The biodegradability of this compound is a critical factor in assessing its environmental safety. Research has indicated that under specific conditions, this compound can undergo degradation, resulting in byproducts that may possess different biological activities compared to the parent compound.

• Degradation Pathways : Various studies have explored the degradation pathways of this compound, highlighting the formation of potentially less harmful byproducts. However, the complete mineralization of the dye remains a challenge, necessitating further investigation into effective treatment methods for wastewater containing this dye .

Case Studies

• Impact on Aquatic Life : A study conducted on the effects of this compound on freshwater fish revealed significant mortality rates at high concentrations. The research emphasized the need for regulatory measures to limit the discharge of such dyes into aquatic environments .
• Biodegradation Assessment : Another case study focused on the biodegradation of this compound in laboratory settings. Results indicated that certain microbial strains could effectively degrade the dye, suggesting potential bioremediation strategies for contaminated water sources.

Table 2: Summary of Biological Activity Findings

Study Focus	Findings
Aquatic Toxicity	Significant toxicity to fish and invertebrates
Biodegradation	Potential for microbial degradation
Environmental Impact	Concerns regarding persistence and bioaccumulation

Applications Beyond Textiles

While primarily used as a textile dye, research has explored additional applications for this compound:

• Biological Imaging : Due to its fluorescent properties when subjected to specific conditions, this compound has been investigated for potential use in biological imaging techniques.
• Diagnostics : The compound's unique chemical structure may offer avenues for development in diagnostic applications, particularly in detecting certain biological markers.